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Cat. No.: B1266473 Get Quote

Technical Guide: 1-Phenylpentan-3-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the available chemical and physical data for 1-
Phenylpentan-3-one (CAS No. 20795-51-1). It is intended to serve as a resource for

researchers, scientists, and professionals in drug development and other chemical synthesis

fields. While specific experimental thermochemical data such as enthalpy of formation, entropy,

and heat capacity are not readily available in the current literature, this guide presents other

relevant data and a plausible synthetic pathway. The document includes a generalized

experimental protocol for the synthesis of aromatic ketones via Friedel-Crafts acylation, a

common method for this class of compounds. A logical workflow for this synthesis is also

visualized.

Introduction
1-Phenylpentan-3-one is a ketone that is of interest in various chemical synthesis

applications, including as an intermediate in the pharmaceutical and fine chemical industries.[1]

Its structure, featuring a phenyl group separated from a ketone by an ethyl bridge, makes it a

versatile building block. This guide aims to consolidate the known information about this

compound and provide a practical overview for laboratory and research applications.
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While specific thermochemical data for 1-Phenylpentan-3-one are not available in public

databases, a summary of its key chemical and physical properties is presented in Table 1.

Table 1: Summary of Chemical and Physical Data for 1-Phenylpentan-3-one

Property Value Source

Molecular Formula C₁₁H₁₄O [2][3]

Molecular Weight 162.23 g/mol [3]

CAS Number 20795-51-1 [2]

IUPAC Name 1-phenylpentan-3-one [3]

Synonyms
1-Phenyl-3-pentanone, Ethyl

phenethyl ketone
[2]

Appearance Not specified

Boiling Point Not specified

Melting Point Not specified

Density Not specified

Solubility Not specified

Synthesis of 1-Phenylpentan-3-one: A Generalized
Approach
A common and effective method for the synthesis of aromatic ketones like 1-Phenylpentan-3-
one is the Friedel-Crafts acylation.[4][5][6][7][8] This electrophilic aromatic substitution reaction

involves the acylation of an aromatic ring, in this case, benzene or a substituted benzene, with

an acyl halide or anhydride in the presence of a Lewis acid catalyst.[5][8]

General Experimental Protocol: Friedel-Crafts Acylation
The following is a generalized protocol for the synthesis of an aromatic ketone, which can be

adapted for the synthesis of 1-Phenylpentan-3-one.
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Materials:

Aromatic substrate (e.g., benzene)

Acylating agent (e.g., propanoyl chloride)

Lewis acid catalyst (e.g., anhydrous aluminum chloride, AlCl₃)[5]

Anhydrous, non-polar solvent (e.g., dichloromethane, carbon disulfide)

Ice bath

Reaction flask with a stirrer and a reflux condenser

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Purification apparatus (e.g., distillation or chromatography setup)

Procedure:

Catalyst Suspension: In a clean, dry reaction flask, suspend the Lewis acid catalyst (e.g.,

AlCl₃) in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon). Cool the

suspension in an ice bath.

Addition of Acylating Agent: Slowly add the acylating agent (e.g., propanoyl chloride) to the

cooled suspension with continuous stirring. The formation of the acylium ion complex will

occur.

Addition of Aromatic Substrate: To the mixture from the previous step, add the aromatic

substrate (e.g., benzene) dropwise while maintaining the low temperature.

Reaction: After the addition is complete, allow the reaction mixture to stir at a controlled

temperature (this may range from 0°C to room temperature or require gentle heating) until
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the reaction is complete. The progress of the reaction can be monitored by techniques such

as Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding it

to a mixture of crushed ice and concentrated hydrochloric acid. This will decompose the

aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an

organic solvent (e.g., dichloromethane). Combine the organic layers.

Washing: Wash the combined organic layers with a dilute acid solution, followed by a

saturated sodium bicarbonate solution, and finally with brine.

Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous MgSO₄).

Solvent Removal: Remove the solvent using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by a suitable method, such as distillation under reduced

pressure or column chromatography, to obtain the pure aromatic ketone.

Visualization of Synthetic Workflow
The logical workflow for the synthesis of 1-Phenylpentan-3-one via the Friedel-Crafts acylation

is depicted in the following diagram.

Caption: A diagram illustrating the logical steps for the synthesis of 1-Phenylpentan-3-one.

Conclusion
While there is a notable lack of published experimental thermochemical data for 1-
Phenylpentan-3-one, this guide provides a consolidated source of its known chemical and

physical properties. The outlined generalized synthetic protocol and the accompanying

workflow diagram for Friedel-Crafts acylation offer a practical starting point for researchers

interested in the synthesis and application of this compound. Further experimental investigation

is required to determine the thermochemical properties of 1-Phenylpentan-3-one, which would

be valuable for computational chemistry and process optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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